
2-Methyl-4-nitroanisole melting point and boiling
point

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Methyl-4-nitroanisole

Cat. No.: B018480 Get Quote

An In-depth Technical Guide to the Physicochemical Characterization of 2-Methyl-4-
nitroanisole

Introduction
2-Methyl-4-nitroanisole, also identified by its CAS Number 50741-92-9, is an aromatic organic

compound with the linear formula CH₃C₆H₃(NO₂)OCH₃.[1] As a substituted nitrobenzene

derivative, it serves as a valuable building block and intermediate in various organic syntheses.

[2] Its molecular structure, featuring a methoxy group, a methyl group, and a nitro group on a

benzene ring, imparts specific physicochemical properties that are critical for its handling,

purification, and application in research and development.

This guide provides a comprehensive overview of the melting and boiling points of 2-Methyl-4-
nitroanisole. It is intended for researchers, chemists, and drug development professionals who

require a deep understanding of its physical properties for process optimization, purity

assessment, and reaction design. We will delve into the theoretical underpinnings that govern

these properties, provide detailed, field-proven protocols for their experimental determination,

and contextualize the data within the broader landscape of substituted nitroaromatic

compounds.

Core Physicochemical Properties
The physical state and phase transition temperatures are fundamental parameters for any

chemical compound. For 2-Methyl-4-nitroanisole, these properties are dictated by the
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interplay of intermolecular forces governed by its functional groups.

Summary of Physical Data
The key physical constants for 2-Methyl-4-nitroanisole are summarized below. It is crucial to

note that the melting point is well-documented, while the boiling point at standard atmospheric

pressure is not commonly reported, likely due to the compound's potential for thermal

decomposition at elevated temperatures.

Property Value Source

Molecular Formula C₈H₉NO₃ [1][3]

Molecular Weight 167.16 g/mol [1]

CAS Number 50741-92-9 [1]

Melting Point (m.p.) 61-64 °C (lit.) [1][4][5]

Boiling Point (b.p.) Not available at 760 mmHg N/A

Theoretical Considerations
The observed melting point of 2-Methyl-4-nitroanisole is a direct consequence of its molecular

structure and the resulting intermolecular forces.

Dipole-Dipole Interactions: The nitro group (-NO₂) is strongly electron-withdrawing and highly

polar. This creates a significant dipole moment in the molecule, leading to strong dipole-

dipole attractions between adjacent molecules in the crystal lattice. These forces require

substantial thermal energy to overcome, resulting in a relatively high melting point for a

molecule of its size.

Van der Waals Forces: The aromatic ring and the methyl and methoxy groups contribute to

London dispersion forces, which also play a role in holding the molecules together in the

solid state.

Crystal Packing: The melting point is highly sensitive to how efficiently the molecules can

pack into a crystal lattice. The relative positions of the substituents on the benzene ring

determine the overall molecular symmetry and shape, influencing the packing efficiency and,
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consequently, the stability of the solid phase. The isomer 4-Methyl-2-nitroanisole, for

instance, has a much lower melting point of 8-9 °C, highlighting the critical impact of

substituent placement.

Purity: The presence of impurities disrupts the regular crystal lattice, weakening the

intermolecular forces. This leads to a depression of the melting point and a broadening of the

melting range, a principle fundamental to purity assessment.[6][7] A pure compound will

exhibit a sharp, narrow melting range, typically 0.5-1.0 °C.

Experimental Determination of Melting Point
The determination of a melting point is a foundational technique for compound identification

and purity verification.[7][8] The capillary method using a modern digital apparatus is the

standard for accuracy and reproducibility.

Workflow for Melting Point Determination
The following diagram outlines the logical flow for an accurate melting point measurement.
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Sample Preparation Measurement Protocol

Data Analysis

Crush sample to a fine powder

Load 2-3 mm of sample into a capillary tube

ensures uniform heating

Place capillary in apparatus

Perform rapid scan (~10°C/min) to find approximate m.p.

Cool apparatus >20°C below approximate m.p.

for efficiency

Insert new sample

Heat slowly (~2°C/min) through the expected range

for accuracy

Record T1 (first liquid) and T2 (all liquid)

Report as a range: T1 - T2

Compare to literature value (61-64 °C)

Identification

Assess purity based on range width

Purity Check

Click to download full resolution via product page

Caption: Workflow for accurate melting point determination.
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Detailed Experimental Protocol
This protocol is designed for use with a digital melting point apparatus (e.g., Mel-Temp).

Sample Preparation:

Place a small amount of 2-Methyl-4-nitroanisole on a clean, dry watch glass.

Using a spatula, crush the solid into a fine powder to ensure uniform packing and heat

transfer.[6]

Tap the open end of a capillary tube into the powder to collect a small amount of the

sample.

Invert the tube and tap it gently on a hard surface to pack the sample into the sealed

bottom. The final packed sample height should be 2-3 mm.[6]

Approximate Melting Point Determination (Fast Run):

If the melting point is unknown, it is efficient to first perform a rapid determination.

Set the heating rate on the apparatus to a high value (e.g., 5-10 °C per minute).[6]

Insert the capillary tube and observe the sample.

Record the approximate temperature at which the sample melts. This value is for

estimation only.

Accurate Melting Point Determination (Slow Run):

Allow the apparatus to cool to at least 20 °C below the approximate melting point found in

the fast run.[6]

Insert a freshly prepared capillary tube with the sample. Never re-melt a sample, as

decomposition may have occurred.[6]

Set the heating rate to a slow value, approximately 1-2 °C per minute, to ensure the

sample and thermometer are in thermal equilibrium.[6]
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Observe the sample carefully through the magnifying lens.

Record the temperature (T₁) at which the first drop of liquid appears.

Continue heating at the slow rate and record the temperature (T₂) at which the last solid

crystal disappears.

The melting point is reported as the range T₁ - T₂. For pure 2-Methyl-4-nitroanisole, this

range should be narrow and fall within the literature value of 61-64 °C.[1]

Experimental Determination of Boiling Point
While a standard boiling point is not readily available, determining the boiling point of a high-

melting solid or a substance that may decompose requires specific micro-scale techniques.

The capillary method (Siwoloboff method) is ideal for this purpose as it requires only a small

amount of sample.[9][10]

Workflow for Boiling Point Determination
The following diagram illustrates the micro-scale capillary method for boiling point

determination.
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Apparatus Assembly Heating & Observation

Result

Add sample to a fusion tube

Place a small, sealed-end capillary tube inverted into the fusion tube

Attach fusion tube to a thermometer

Immerse assembly in a heating bath (Thiele tube or aluminum block)

Heat slowly and uniformly

Observe a rapid, continuous stream of bubbles from the inner capillary

Remove heat source and allow to cool

Critical Step

Observe the exact temperature when liquid is drawn back into the inner capillary

The temperature recorded in step H is the boiling point

Record barometric pressure for correction

Accuracy

Click to download full resolution via product page

Caption: Workflow for micro-scale boiling point determination.
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Detailed Experimental Protocol
This protocol describes the determination of a boiling point using a Thiele tube or an aluminum

heating block.

Apparatus Setup:

Add a small amount of 2-Methyl-4-nitroanisole to a fusion tube (a small test tube). If the

compound is solid, gently heat the fusion tube to melt the sample.

Take a standard melting point capillary tube and seal one end in a flame.

Place this small capillary tube, open end down, into the liquid sample within the fusion

tube.[10][11]

Attach the fusion tube to a thermometer using a rubber band or wire, ensuring the bottom

of the fusion tube is level with the thermometer bulb.

Heating and Observation:

Clamp the thermometer and fusion tube assembly so it is immersed in the heating medium

(mineral oil in a Thiele tube or a hole in an aluminum block).[11]

Begin heating the apparatus gently and slowly.[10]

As the temperature rises, air trapped in the inverted capillary will expand and slowly

bubble out.

Continue heating until a rapid and continuous stream of bubbles emerges from the bottom

of the inverted capillary. This indicates that the vapor pressure of the liquid has exceeded

the atmospheric pressure.[10]

Temperature Reading:

Once a continuous stream of bubbles is observed, remove the heat source.

The bubbling will slow down and stop as the apparatus cools. The moment the bubbling

ceases and the liquid is drawn back into the inner capillary tube, the vapor pressure of the
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sample is equal to the external atmospheric pressure.[9]

Record the temperature at this exact moment. This temperature is the boiling point of the

liquid at the current atmospheric pressure.

It is crucial to record the barometric pressure at the time of the experiment, as boiling point

is pressure-dependent.[12]

Conclusion
The melting point of 2-Methyl-4-nitroanisole is a well-defined physical constant, reliably

reported as 61-64 °C.[1][4][5] This property is a critical parameter for its identification and the

assessment of its purity. The experimental determination, when performed with care using the

capillary method, yields highly accurate and reproducible results. While a boiling point at

standard pressure is not commonly cited, micro-scale determination methods can be employed

to ascertain this value under specific laboratory conditions. A thorough understanding and

precise application of these analytical techniques are essential for the successful use of this

compound in scientific research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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